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Compound of Interest

Compound Name: ACHN-975 TFA
CAS No.: 1410809-37-8
Cat. No.: B3047518
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& J

Audience: Researchers, scientists, and drug development professionals.
Introduction:

ACHN-975 is a potent and selective inhibitor of UDP-3-O-(R-3-hydroxymyristoyl)-N-
acetylglucosamine deacetylase (LpxC), an essential enzyme in the lipid A biosynthetic pathway
of Gram-negative bacteria.[1][2][3] Lipid A is a critical component of the lipopolysaccharide
(LPS) that forms the outer leaflet of the outer membrane of most Gram-negative bacteria. By
inhibiting LpxC, ACHN-975 disrupts the integrity of the bacterial outer membrane, leading to
bactericidal activity.[2][3] This application note provides a detailed protocol for determining the
Minimum Inhibitory Concentration (MIC) of ACHN-975 TFA against various Gram-negative
bacterial strains using the broth microdilution method as recommended by the Clinical and
Laboratory Standards Institute (CLSI).
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The antibacterial activity of ACHN-975 has been evaluated against a broad range of Gram-
negative pathogens, including multidrug-resistant isolates. The following table summarizes the
MIC50 and MIC90 values for ACHN-975 against selected organisms.

Bacterial Number of
. MIC50 (pg/mL)  MIC90 (pg/mL)  Reference
Species Isolates
Enterobacteriace
197 0.5 2
ae
Pseudomonas
] 30 0.25 2
aeruginosa
Wild-Type P.
_yp 11 - <0.25
aeruginosa
Carbapenem-
Resistant P. 10 0.5 1
aeruginosa
Escherichia coli - - <4
Klebsiella
- - <4
pneumoniae
Yersinia
- - <4

enterocolitica

Signaling Pathway and Mechanism of Action

ACHN-975 targets the LpxC enzyme, which is a crucial component of the lipid A biosynthesis
pathway in Gram-negative bacteria. The inhibition of LpxC blocks the production of lipid A, a
key component of the bacterial outer membrane, leading to cell death.
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Caption: Mechanism of action of ACHN-975.

Experimental Protocols

Determining the Minimum Inhibitory Concentration (MIC) of ACHN-975 TFA by Broth
Microdilution

This protocol is based on the CLSI guidelines for broth microdilution susceptibility testing.
Materials:

e ACHN-975 TFA

» Cation-adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates

o Bacterial strains for testing (e.g., E. coli ATCC 25922, P. aeruginosa ATCC 27853 as quality
control strains)

o Sterile petri dishes
e Spectrophotometer
e Incubator (37°C)

e Multipipettor

o Sterile pipette tips
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e Solvent for ACHN-975 TFA (e.g., DMSO, sterile water)
Procedure:
o Preparation of ACHN-975 TFA Stock Solution:

o Prepare a stock solution of ACHN-975 TFA at a concentration of at least 1000 ug/mL or
10 times the highest concentration to be tested.

o The solvent used should be appropriate for ACHN-975 TFA and should not affect bacterial
growth at the final concentration used in the assay.

o Sterilize the stock solution by membrane filtration if necessary.
» Preparation of Bacterial Inoculum:
o From a fresh agar plate (18-24 hours growth), select 3-5 colonies of the test bacterium.

o Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland
standard. This corresponds to approximately 1-2 x 108 CFU/mL.

o Dilute this standardized suspension in CAMHB to achieve a final inoculum density of
approximately 5 x 10"5 CFU/mL in each well of the microtiter plate.

o Preparation of Microtiter Plates:
o Dispense 100 pL of CAMHB into all wells of a 96-well microtiter plate.

o Add 100 pL of the 2x final concentration of ACHN-975 TFA stock solution to the first
column of wells.

o Perform serial two-fold dilutions by transferring 100 pL from the first column to the second,
mixing well, and repeating this process across the plate to the tenth column. Discard 100
uL from the tenth column.

o Column 11 will serve as a positive control (bacterial growth without inhibitor) and column
12 as a negative control (broth sterility).
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¢ Inoculation:

o Add 100 pL of the prepared bacterial inoculum to each well from column 1 to 11. This will
bring the final volume in each well to 200 pL and dilute the drug concentration to the final
desired range. The final bacterial concentration will be approximately 5 x 10°"5 CFU/mL.

 Incubation:

o Cover the microtiter plate and incubate at 37°C for 16-20 hours in ambient air.
e Determination of MIC:

o Following incubation, visually inspect the wells for bacterial growth (turbidity).

o The MIC is defined as the lowest concentration of ACHN-975 TFA that completely inhibits
visible growth of the organism.

Experimental Workflow Diagram:
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Caption: Workflow for MIC d

Quality Control:

etermination.

 Include a growth control well (no drug) and a sterility control well (no bacteria).

o Test quality control strains such as E. coli ATCC 25922 and P. aeruginosa ATCC 27853 in

each run to ensure the validity of the results. The resulting MIC values for these strains

should fall within the expected ranges as defined by CLSI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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